Cas no 2172037-79-3 (1-(2-ethyl-1-hydroxybutan-2-yl)-4,4-difluorocyclohexan-1-ol)

• Product Name: 1-(2-ethyl-1-hydroxybutan-2-yl)-4,4-difluorocyclohexan-1-ol
• CAS No: 2172037-79-3
• MF: C₁₂H₂₂F₂O₂
• MW: 236.298691272736
• CID: 5810354
• PubChem ID: 165589677
• Update Time: 2023-12-30

1-(2-ethyl-1-hydroxybutan-2-yl)-4,4-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-1-hydroxybutan-2-yl)-4,4-difluorocyclohexan-1-ol
• 2172037-79-3
• EN300-1631625

• Inchi： 1S/C12H22F2O2/c1-3-10(4-2,9-15)11(16)5-7-12(13,14)8-6-11/h15-16H,3-9H2,1-2H3
• InChI Key： GFHQUJUXABKQOD-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(CO)(CC)CC)O)F

Computed Properties

• Exact Mass: 236.15878626g/mol
• Monoisotopic Mass: 236.15878626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų